Cas no 1796952-73-2 (sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate)

• Product Name: sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate
• CAS No: 1796952-73-2
• MF: C₁₀H₁₀N₃NaO₂
• MW: 227.195072650909
• CID: 4614668
• PubChem ID: 75481730
• Update Time: 2025-11-02

sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate

• Inchi： 1S/C10H9N3O2.Na.H/c1-7-2-3-9(8(4-7)10(14)15)13-5-11-12-6-13;;/h2-6H,1H3,(H,14,15);;
• InChI Key： DKSRFFLMQXTAPV-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1N1C=NN=C1)(=O)O.[NaH]

Additional information on sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate

Exploring the Properties and Applications of Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate (CAS No. 1796952-73-2)

Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate (CAS No. 1796952-73-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, featuring a triazole ring and a benzoate moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and compatibility with modern synthetic methodologies.

The molecular structure of Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate includes a 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoic acid backbone, which is neutralized with sodium to form the corresponding salt. This modification enhances its solubility in aqueous solutions, making it more suitable for applications in drug formulation and biochemical assays. The presence of the triazole ring is particularly noteworthy, as this heterocyclic structure is known for its stability and ability to participate in hydrogen bonding, which can be crucial for biological activity.

In recent years, the demand for triazole-containing compounds like Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate has surged, driven by their widespread use in medicinal chemistry. These compounds are often investigated for their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory drugs. The benzoate component further adds to its utility, as it can serve as a versatile building block in organic synthesis. Researchers are particularly interested in how this compound interacts with biological targets, given its balanced hydrophilicity and lipophilicity.

One of the most compelling aspects of Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate is its role in drug discovery. The triazole ring is a common pharmacophore in many FDA-approved drugs, and its incorporation into new molecules often leads to enhanced bioavailability and metabolic stability. This has led to a growing body of literature exploring the synthesis and optimization of triazole derivatives, with CAS No. 1796952-73-2 being a prime example of such innovations.

Beyond pharmaceuticals, Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate has potential applications in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in coordination chemistry and catalysis. Additionally, its solubility profile allows for easy integration into aqueous-based formulations, which is advantageous for industrial processes requiring water-soluble intermediates.

The synthesis of Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate typically involves the reaction of 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoic acid with sodium hydroxide, followed by purification steps to ensure high purity. This process is scalable, making the compound accessible for both research and commercial purposes. Quality control is critical, as impurities can affect its performance in sensitive applications like high-throughput screening or bioconjugation.

As the scientific community continues to explore the potential of Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate, its relevance in green chemistry initiatives is also being recognized. The compound’s stability and low toxicity profile align with the principles of sustainable chemistry, making it a promising candidate for eco-friendly processes. This is particularly important as industries seek alternatives to traditional reagents that may have environmental or safety concerns.

In conclusion, Sodium 5-methyl-2-(4H-1,2,4-triazol-4-yl)benzoate (CAS No. 1796952-73-2) represents a fascinating intersection of chemistry and applied science. Its unique structure, combined with its versatility, positions it as a valuable tool in drug development, material science, and beyond. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science and industry.